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Compound of Interest

Compound Name: llicicolin C

Cat. No.: B1671721

For Researchers, Scientists, and Drug Development Professionals

Introduction

llicicolin C is a natural product that has emerged as a valuable tool for investigating the
phosphatidylinositol 3-kinase (P13K)/protein kinase B (AKT) signaling pathway.[1][2]
Dysregulation of this pathway is a hallmark of various diseases, particularly cancer, making it a
critical target for therapeutic intervention.[1] llicicolin C has been shown to suppress the
progression of certain cancers, such as prostate cancer, by inhibiting the PIBK/AKT/mTOR
pathway.[1][2] These application notes provide detailed protocols for utilizing llicicolin C to
study its effects on this crucial signaling cascade.

Mechanism of Action

llicicolin C exerts its inhibitory effects on the PIBK/AKT/mTOR signaling pathway. This
pathway is a central regulator of cell growth, proliferation, survival, and metabolism. Upon
activation by growth factors, PI3K phosphorylates phosphatidylinositol (4,5)-bisphosphate
(PIP2) to generate phosphatidylinositol (3,4,5)-trisphosphate (PIP3). PIP3 recruits AKT to the
cell membrane, where it is activated through phosphorylation. Activated AKT then
phosphorylates a multitude of downstream targets, including the mammalian target of
rapamycin (mTOR), to promote cellular processes. llicicolin C has been demonstrated to bind
to PI3K and AKT proteins and inhibit their expression, thereby blocking the downstream
signaling cascade.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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